Cas no 36748-74-0 (Ethyl 6-methoxybenzofuran-3-carboxylate)

Ethyl 6-methoxybenzofuran-3-carboxylate structure
36748-74-0 structure
Product Name:Ethyl 6-methoxybenzofuran-3-carboxylate
CAS No:36748-74-0
MF:C12H12O4
MW:220.221283912659
CID:2126325
Update Time:2023-08-04

Ethyl 6-methoxybenzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 6-methoxybenzofuran-3-carboxylate
    • ethyl 6-methoxy-1-benzofuran-3-carboxylate
    • ethyl 6-methoxybenzo[b]furan-3-carboxylate
    • CSLCYFFJPLEVAX-UHFFFAOYSA-N
    • 6-Methoxy-benzofuran-3-carboxylic acid ethyl ester
    • 3-Benzofurancarboxylic acid, 6-methoxy-, ethyl ester
    • Ethyl 6-methoxybenzofuran-3-carboxylate
    • Inchi: 1S/C12H12O4/c1-3-15-12(13)10-7-16-11-6-8(14-2)4-5-9(10)11/h4-7H,3H2,1-2H3
    • InChI Key: CSLCYFFJPLEVAX-UHFFFAOYSA-N
    • SMILES: O1C=C(C(=O)OCC)C2C=CC(=CC1=2)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Topological Polar Surface Area: 48.7
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent